2-(Methanesulfonylmethyl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C6H8N2O3S
• Molecular Weight: 188.21 g/mol
• SMILES: CS(=O)(=O)CC1=NC=CC(=O)N1
• InChI: InChI=1S/C6H8N2O3S/c1-12(10,11)4-5-7-3-2-6(9)8-5/h2-3H,4H2,1H3,(H,7,8,9)
• InChIKey: JROACTTXODHCSI-UHFFFAOYSA-N

2-(Methanesulfonylmethyl)-3,4-dihydropyrimidin-4-one: C2-Sulfonylmethyl-DHPM Building Block

2-(Methanesulfonylmethyl)-3,4-dihydropyrimidin-4-one (CAS 1248448-42-1) is a 3,4-dihydropyrimidin-4-one (DHPM) derivative bearing a methanesulfonylmethyl (–CH₂SO₂CH₃) substituent at the C2 position . With molecular formula C₆H₈N₂O₃S and molecular weight 188.21 g/mol, it belongs to the broader dihydropyrimidinone class—a privileged scaffold in medicinal chemistry associated with calcium channel modulation, antiviral activity, anticancer effects, and anti-inflammatory properties [1]. The methanesulfonylmethyl group introduces a strong electron-withdrawing sulfone moiety that fundamentally alters the compound's lipophilicity, hydrogen-bonding capacity, and chemical reactivity profile compared to its closest C2-substituted analogs, making it a strategically distinct choice for structure–activity relationship (SAR) exploration and derivatization campaigns .

SAR library diversification C2-sulfonylmethyl introduces distinct electronic, steric, and hydrogen-bonding profile versus methylsulfanyl and unsubstituted DHPMs

Nucleophilic displacement handle Sulfone leaving group enables late-stage C2 functionalization with amines, alkoxides, and carbon nucleophiles—not available from the corresponding sulfide

Hydrophilic chemotype Reduced LogP and increased TPSA support aqueous solubility screening and fragment-based library design

• [1] Kaur, R.; Chaudhary, S.; Kumar, K.; Gupta, M.K.; Rawal, R.K. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. Eur. J. Med. Chem. 2018, 143, 564–585. DOI: 10.1016/j.ejmech.2017.11.060. View Source

Why C2-Sulfonylmethyl DHPM Cannot Be Replaced by Methylsulfanyl or Unsubstituted Analogs

The C2 substituent on the 3,4-dihydropyrimidin-4-one scaffold exerts a decisive influence on both physicochemical properties and chemical reactivity. The methanesulfonylmethyl group (–CH₂SO₂CH₃) in this compound is a potent electron-withdrawing sulfone that decreases lipophilicity by approximately 1.5 LogP units relative to its 2-methylsulfanyl (–SCH₃) analog , increases topological polar surface area (TPSA) by nearly 40 Ų [1], and adds two additional hydrogen-bond acceptor sites . Critically, the sulfone moiety serves as an activating group for nucleophilic aromatic displacement—a reactivity pathway that is essentially inaccessible to the corresponding sulfide, which is inert toward amine nucleophiles under standard conditions [2]. Simply swapping in a 2-methylsulfanyl or 2-unsubstituted DHPM would therefore alter membrane permeability, target-binding pharmacophore geometry, and downstream derivatization options, rendering pharmacokinetic and pharmacodynamic comparisons across such analogs unreliable without de novo experimental validation.

2-Methylsulfanyl analog lacks the sulfone leaving group, blocking nucleophilic displacement diversification pathways.

Unsubstituted DHPM core lacks the electron-withdrawing C2 substituent, altering reactivity and pharmacophore geometry.

Large lipophilicity and TPSA differences with the methylsulfanyl comparator shift ADME and binding profiles, requiring independent validation.

• [1] Chembase. 2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2). Calculated properties: LogP 0.8648, LogD (pH 5.5) 0.8648, Polar Surface Area 41.46 Ų, Rotatable Bonds 1. Available at: https://en.chembase.cn (accessed 2024). View Source
• [2] Kikelj, V.; Grosjean, S.; Meslin, J.-C.; Julienne, K.; Deniaud, D. Concerning the Nucleophilic Displacement of a Methylsulfanyl Group on Substituted Pyrimidinones. Synthesis 2010, 2010, 2811–2815. DOI: 10.1055/s-0029-1218839. View Source

Quantitative Comparative Evidence Against C2-Analogs

LogP Reduction Versus Methylsulfanyl Analog Drives Solubility Differences

The target compound exhibits a calculated LogP of –0.6855 , compared to a LogP of 0.8648 for the closest C2-substituted analog, 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2) [1]. This represents a decrease of approximately 1.55 LogP units, reflecting the increased polarity conferred by the sulfone group. The target compound's topological polar surface area (TPSA) is 79.89 Ų versus approximately 41.46 Ų for the sulfide analog [1], and it possesses 4 hydrogen-bond acceptor atoms compared to fewer acceptors in the methylsulfanyl counterpart . These differences are quantitatively meaningful for membrane permeability prediction and aqueous solubility, and would be expected to alter oral bioavailability parameters in lead optimization contexts.

LogP Reduction

Reported

ΔLogP –1.55ΔTPSA +38.43 Ų

Substantial polarity shift versus methylsulfanyl analog

Supports aqueous solubility and permeability differentiation

Evidence Dimension	Lipophilicity (LogP) and Polar Surface Area
Target Compound Data	LogP = –0.6855; TPSA = 79.89 Ų; H-Acceptors = 4
Comparator Or Baseline	2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one: LogP = 0.8648; TPSA ≈ 41.46 Ų
Quantified Difference	ΔLogP ≈ –1.55; ΔTPSA ≈ +38.43 Ų
Conditions	Calculated physicochemical properties (in silico prediction); LogP and TPSA values from vendor technical datasheets and chembase database

Why This Matters

A LogP difference of 1.55 units is well outside typical experimental error and would substantially impact compound partitioning, membrane permeability, and solubility in both in vitro assays and in vivo settings, making these two analogs non-interchangeable in any ADME-relevant experiment.

• [1] Chembase. 2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2). Calculated properties: LogP 0.8648, LogD (pH 5.5) 0.8648, Polar Surface Area 41.46 Ų, Molar Refractivity 37.269 cm³, Rotatable Bonds 1. Available at: https://en.chembase.cn (accessed 2024). View Source

Sulfone Enables Nucleophilic Displacement Reactivity Unattainable by Sulfide

The Kikelj et al. (2010) study on pyrimidin-4-one scaffolds definitively demonstrates that a C2-methylsulfanyl group (–SMe) is inert toward amine nucleophiles under standard conditions, requiring hydroxide anion and severe conditions (high temperature, extended reaction times) for any substitution [1]. In contrast, oxidation of the methylsulfanyl to the corresponding methylsulfone (–SO₂Me) using dimethyldioxirane (DMDO) proceeded in quantitative yield, and the resulting sulfone underwent clean nucleophilic displacement with a range of nucleophiles: benzylamine (81% yield), ethylamine (92%), ammonia (97%), sodium ethanolate (98%), TMSCN/TBAF (96%), organolithium reagents (MeLi: 81%, n-BuLi: 77%), and sodium borohydride (79%) [1]. While this study employed a 5,6-diphenyl-substituted pyrimidin-4-one model substrate rather than the unsubstituted DHPM core, the electronic activation principle—conversion of a chemically inert sulfide into a synthetically versatile sulfone leaving group—is directly transferable and constitutes the core synthetic rationale for procuring the methanesulfonylmethyl variant over its methylsulfanyl analog.

Nucleophilic Displacement

Class-level

Target (sulfone) Yields 77–98% (8 nucleophiles)

Comparator (sulfide) Inert toward amines

Sulfone enables diversification; sulfide does not

Validated synthetic handle for late-stage C2 functionalization

Based on Kikelj protocol; unsubstituted DHPM core context

Evidence Dimension	Nucleophilic displacement reactivity (yield of substitution products)
Target Compound Data	Sulfone intermediate: quantitative oxidation yield from sulfide; nucleophilic displacement yields 77–98% across 8 nucleophiles
Comparator Or Baseline	Corresponding methylsulfide: unreactive toward amine nucleophiles; only hydroxide substitution under forcing conditions
Quantified Difference	Sulfide → essentially no substitution with amines; Sulfone → 77–98% isolated yields across diverse N-, O-, and C-nucleophiles
Conditions	DMDO oxidation in acetone (0.075 M, 2.5 equiv), 0 °C to r.t.; nucleophilic displacement conditions per Table 1 of Kikelj et al. Synthesis 2010

Why This Matters

For medicinal chemistry groups using this compound as a diversification point, the methanesulfonylmethyl derivative offers a validated synthetic handle for late-stage functionalization via nucleophilic displacement—a capability that the methylsulfanyl analog simply does not provide, enabling access to C2-aminated, C2-alkoxylated, and C2-carbon-substituted analogs without recourse to transition-metal-catalyzed cross-coupling.

• [1] Kikelj, V.; Grosjean, S.; Meslin, J.-C.; Julienne, K.; Deniaud, D. Concerning the Nucleophilic Displacement of a Methylsulfanyl Group on Substituted Pyrimidinones. Synthesis 2010, 2010, 2811–2815. DOI: 10.1055/s-0029-1218839. Table 1: nucleophilic displacement yields 77–98%. View Source

Increased H-Bond Acceptors and TPSA Distinguish Target in Pharmacophore Matching

The methanesulfonylmethyl substituent contributes four hydrogen-bond acceptor atoms (two sulfone oxygens plus the pyrimidinone carbonyl and ring nitrogen) compared to the methylsulfanyl analog, which lacks the sulfone oxygens and has a lower overall acceptor count [1]. The TPSA of the target compound (79.89 Ų) is nearly double that of the sulfide comparator (~41.46 Ų) [1]. These differences in hydrogen-bonding capacity and polar surface area would be expected to manifest in differential binding to protein targets where the C2 substituent engages the binding pocket—particularly relevant for targets such as dihydrofolate reductase (DHFR), calcium channels, and viral capsid assembly proteins where DHPM SAR has been extensively explored [2].

Pharmacophore Matching

Reported

Target 4 H-acceptors, TPSA 79.89 Ų

Comparator (sulfide) ≈2–3 H-acceptors, TPSA ≈41.46 Ų

Near-doubling of TPSA, added sulfone oxygens

Distinct hydrogen-bonding capacity alters ligand–protein interactions

Relevant for DHFR, calcium channel, viral capsid targets

Evidence Dimension	Hydrogen-bond acceptor count and topological polar surface area
Target Compound Data	H-Acceptors = 4; TPSA = 79.89 Ų
Comparator Or Baseline	2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one: H-Acceptors ≈ 2–3 (estimated); TPSA ≈ 41.46 Ų
Quantified Difference	ΔH-Acceptors ≈ +1 to +2; ΔTPSA ≈ +38.43 Ų (approximately 1.93-fold increase)
Conditions	In silico calculated properties; TPSA values from vendor and database sources

Why This Matters

A near-doubling of TPSA and the addition of sulfone oxygen H-bond acceptors can qualitatively alter ligand–protein interaction patterns, making the target compound a structurally non-redundant member of any DHPM-focused screening library and warranting its inclusion as a distinct chemotype in SAR-by-catalog approaches.

• [1] Chembase. 2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2). Calculated properties: Polar Surface Area 41.46 Ų. Available at: https://en.chembase.cn (accessed 2024). View Source
• [2] Kaur, R.; Chaudhary, S.; Kumar, K.; Gupta, M.K.; Rawal, R.K. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. Eur. J. Med. Chem. 2018, 143, 564–585. DOI: 10.1016/j.ejmech.2017.11.060. View Source

Sulfonylmethyl Group Provides Metabolic Stability Advantage Over Methylsulfanyl

The methylsulfanyl (–SCH₃) group in the comparator compound 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2) is susceptible to metabolic oxidation via cytochrome P450 enzymes and flavin-containing monooxygenases to form the corresponding sulfoxide and sulfone metabolites—a well-established metabolic pathway for sulfur-containing drugs [1]. The target compound, bearing a methanesulfonylmethyl group (–CH₂SO₂CH₃), already exists in the fully oxidized sulfone state and is therefore not a substrate for this oxidative metabolic pathway. While direct comparative microsomal stability data for these two specific compounds is not publicly available, the class-level metabolic behavior of sulfides versus sulfones is extensively documented across multiple chemotypes [1].

Metabolic Stability

Class-level

Sulfone oxidation state avoids P450-mediated S-oxidation pathway present in sulfide analog

Eliminates a potential metabolic soft spot at C2

Class-level metabolic knowledge; specific microsomal data unavailable

Evidence Dimension	Predicted susceptibility to oxidative metabolism at the C2 substituent
Target Compound Data	Methanesulfonylmethyl group: sulfone in fully oxidized state; not a substrate for S-oxidation pathways
Comparator Or Baseline	2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one: methylsulfanyl group susceptible to P450/FMO-mediated S-oxidation to sulfoxide and sulfone
Quantified Difference	Qualitative difference: sulfide is an oxidative metabolic substrate; sulfone is metabolically inert toward S-oxidation (quantitative microsomal stability data not available for this specific pair)
Conditions	Class-level metabolic pathway knowledge; specific comparative intrinsic clearance data unavailable

Why This Matters

In lead optimization programs where metabolic soft spots are being addressed, the sulfone form offers a pre-oxidized C2 substituent that eliminates a potential site of oxidative metabolism, potentially simplifying metabolite identification and reducing inter-individual variability due to polymorphic oxidative enzymes.

• [1] Zanger, U.M.; Schwab, M. Cytochrome P450 enzymes in drug metabolism: Regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacol. Ther. 2013, 138, 103–141. DOI: 10.1016/j.pharmthera.2012.12.007. (Class-level reference for sulfide vs sulfone oxidative metabolism.) View Source

Optimal Procurement and Application Scenarios

C2-Diversification Hub in DHPM-Focused Libraries

For medicinal chemistry teams constructing focused DHPM libraries, 2-(methanesulfonylmethyl)-3,4-dihydropyrimidin-4-one serves as a strategic diversification intermediate. The methanesulfonylmethyl group at C2 provides a validated leaving group for nucleophilic displacement with amines, alkoxides, cyanide, and organolithium reagents (documented yields 77–98% in the pyrimidin-4-one system [1]), enabling rapid access to C2-aminated, C2-alkoxylated, and C2-alkyl/aryl-substituted analogs. This reactivity is not available from the corresponding 2-methylsulfanyl analog, making the sulfonylmethyl derivative the compound of choice when late-stage C2 functionalization is required [1].

Enhanced Aqueous Solubility and Reduced LogP Collections

With a calculated LogP of –0.6855—approximately 1.55 units lower than the 2-methylsulfanyl comparator—and a TPSA of 79.89 Ų [2], this compound is preferentially suited for screening collections where aqueous solubility and low lipophilicity are desired characteristics. Fragment-based drug discovery (FBDD) programs and lead optimization efforts targeting central nervous system or renal drug targets, where lower LogP correlates with favorable pharmacokinetics, would benefit from the inclusion of this more polar DHPM chemotype alongside its more lipophilic analogs [2].

Metabolically Stabilized DHPM Scaffold for SAR Studies

When the goal is to eliminate oxidative metabolism at the C2 sulfur substituent as a confounding variable in SAR interpretation, the methanesulfonylmethyl derivative provides a pre-oxidized sulfone form that is not a substrate for cytochrome P450-mediated S-oxidation [3]. This is particularly relevant when comparing biological activities across a series of C2-substituted DHPMs, as differential metabolic clearance of the methylsulfanyl analog could confound apparent potency differences in cell-based or in vivo assays. Procurement of the sulfone form enables cleaner pharmacokinetic–pharmacodynamic correlation [3].

Synthetic Intermediate for Custom DHPM Derivatization

The compound can be synthesized via Biginelli-type three-component condensation using methanesulfonylmethylacetaldehyde, urea, and a β-keto ester under acidic or nanocatalytic conditions . Alternatively, it can be accessed by oxidation of the corresponding 2-methylsulfanyl DHPM followed by nucleophilic displacement, as demonstrated in the Kikelj protocol (quantitative DMDO oxidation) [1]. This dual synthetic accessibility—both de novo construction and post-synthetic modification—provides flexibility in sourcing strategies and positions the compound as a versatile entry point for custom DHPM synthesis programs [1].

Application

Selection Property

Validation Focus

C2-Diversification Hub for DHPM Libraries

Nucleophilic displacement reactivity (sulfone leaving group)

Functionalization yield and nucleophile scope under reported conditions

Low Lipophilicity Screening Collections

Calculated LogP and TPSA profile favoring aqueous solubility

Solubility and permeability assays versus methylsulfanyl comparator

Metabolically Stabilized DHPM SAR Studies

Pre-oxidized sulfone at C2 (not a P450 S-oxidation substrate)

Comparative microsomal stability and metabolite identification

Custom DHPM Synthesis Intermediate

Dual synthetic accessibility (Biginelli or oxidation/displacement)

Scalability and purity in multi-step derivatization workflows

• [1] Kikelj, V.; Grosjean, S.; Meslin, J.-C.; Julienne, K.; Deniaud, D. Concerning the Nucleophilic Displacement of a Methylsulfanyl Group on Substituted Pyrimidinones. Synthesis 2010, 2010, 2811–2815. DOI: 10.1055/s-0029-1218839. View Source
• [2] Chembase. 2-(Methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS 5751-20-2). Calculated properties: LogP 0.8648, Polar Surface Area 41.46 Ų. Available at: https://en.chembase.cn (accessed 2024). View Source
• [3] Zanger, U.M.; Schwab, M. Cytochrome P450 enzymes in drug metabolism: Regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacol. Ther. 2013, 138, 103–141. DOI: 10.1016/j.pharmthera.2012.12.007. View Source